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Compound of Interest

Compound Name: 4-Methyl-1-hexene

Cat. No.: B165699 Get Quote

This guide serves as a technical resource for researchers, scientists, and professionals in drug

development, providing essential data on the chemical properties of 4-Methyl-1-hexene.

Core Compound Data
4-Methyl-1-hexene is an organic compound classified as an alkene. Its chemical structure and

properties are fundamental for its use in various chemical syntheses. The following table

summarizes its key quantitative identifiers.

Parameter Value Source

Molecular Formula C₇H₁₄ [1][2][3]

Molecular Weight 98.19 g/mol [1][2][3][4][5]

CAS Registry Number 3769-23-1 [1][2][6]

Density 0.7±0.1 g/cm³ [7]

Boiling Point 85.4±7.0 °C at 760 mmHg [7]

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 4-Methyl-1-hexene are highly

dependent on the specific application (e.g., polymerization, fine chemical synthesis, metabolic

studies). Standard analytical methods such as Gas Chromatography (GC) for purity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b165699?utm_src=pdf-interest
https://www.benchchem.com/product/b165699?utm_src=pdf-body
https://www.benchchem.com/product/b165699?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-1-hexene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0496388.htm
https://www.scbt.com/p/4-methyl-1-hexene-3769-23-1
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-1-hexene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0496388.htm
https://www.scbt.com/p/4-methyl-1-hexene-3769-23-1
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-1-hexene_-_4R
https://www.sigmaaldrich.com/JP/ja/product/aldrich/67500
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-1-hexene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0496388.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3769231&Mask=200
https://www.chemsrc.com/en/cas/3769-23-1_333940.html
https://www.chemsrc.com/en/cas/3769-23-1_333940.html
https://www.benchchem.com/product/b165699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


assessment and Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy for

structural elucidation are typically employed. For specific, validated protocols, researchers

should refer to peer-reviewed chemical literature or established chemical databases.

Logical Relationships in Chemical Identification
The identity of a chemical compound like 4-Methyl-1-hexene is established through a logical

hierarchy of its identifiers. The systematic name dictates the structure, from which the

molecular formula is derived. The molecular weight is then calculated from this formula using

the atomic weights of the constituent elements.
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Caption: Logical workflow from chemical name to molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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